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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermal stability of various metal chromates,

offering key data and experimental protocols to support research and development in fields

where these compounds are utilized. The thermal decomposition of metal chromates is a

critical parameter in applications ranging from catalysis and pigment production to specialized

use in pyrotechnics and battery technology.

Comparative Thermal Decomposition Data
The thermal stability of metal chromates varies significantly depending on the metal cation. The

following table summarizes the decomposition temperatures of a selection of metal chromates,

categorized by their position in the periodic table. These values have been compiled from

various analytical studies, primarily utilizing thermogravimetric analysis (TGA) and differential

scanning calorimetry (DSC).
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Metal Chromate Chemical Formula
Decomposition
Temperature (°C)

Observations

Alkali Metal

Chromates

Potassium Chromate K₂CrO₄ > 1000[1][2]

Melts at approximately

968°C and boils at

1000°C;

decomposition occurs

upon strong heating.

[2]

Alkaline Earth Metal

Chromates

Calcium Chromate CaCrO₄ > 1000[3]

The dihydrate form

loses water at around

200°C.[3][4]

Strontium Chromate SrCrO₄ No data available -

Barium Chromate BaCrO₄

Inconsistent data

reported (See note

below)

-

Transition Metal

Chromates

Silver Chromate Ag₂CrO₄
No specific

temperature available

Decomposes upon

heating to form

silver(I) oxide and

chromium(VI) oxide.

[5]

Nickel(II) Chromate NiCrO₄ ~600[6][7]

Decomposes to form

nickel chromite spinel

(NiCr₂O₄), nickel

oxide, and oxygen.[6]

Lead(II) Chromate PbCrO₄
Decomposes at or

near its boiling point[8]

Melts at approximately

844°C.[8][9]
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Manganese(II)

Chromate
MnCrO₄ No data available -

Cobalt(II) Chromate CoCrO₄ No data available -

Note on Barium Chromate: The reported decomposition temperature for barium chromate is

inconsistent across the literature. Some sources indicate decomposition at 210°C, while others

suggest it is stable up to 1400°C in an air atmosphere. This discrepancy may be attributable to

differing experimental conditions, such as the atmospheric environment (air vs. vacuum) and

the heating rate.

Experimental Protocol: Determination of Thermal
Stability by Thermogravimetric Analysis (TGA)
The following is a generalized experimental protocol for determining the thermal stability of

metal chromates using TGA. This method measures the change in mass of a sample as it is

heated at a controlled rate.

1. Instrumentation:

A calibrated thermogravimetric analyzer equipped with a sensitive microbalance and a

furnace capable of reaching at least 1200°C.

High-purity, inert crucibles (e.g., alumina or platinum).

A gas delivery system for controlling the atmospheric environment (e.g., nitrogen, argon, or

air).

2. Sample Preparation:

Ensure the metal chromate sample is a fine, homogeneous powder to promote uniform

heating.

Accurately weigh a small amount of the sample (typically 5-10 mg) into a pre-tared TGA

crucible.

3. TGA Analysis Parameters:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15350606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purge Gas: High-purity nitrogen or argon is typically used to provide an inert atmosphere

and prevent oxidative side reactions. A typical flow rate is 20-50 mL/min. For studying

oxidative decomposition, dry air can be used.

Heating Rate: A linear heating rate of 10°C/min is standard. However, slower or faster rates

may be employed depending on the material and the desired resolution of thermal events.

Temperature Range: The analysis should begin at ambient temperature and extend to a

temperature beyond the expected decomposition of the material (e.g., up to 1200°C).

Data Acquisition: Record the sample mass, temperature, and time throughout the

experiment.

4. Data Analysis:

The resulting TGA curve plots the percentage of mass loss on the y-axis against the

temperature on the x-axis.

The onset temperature of decomposition is determined by the intersection of the baseline

with the tangent of the mass loss curve. The peak of the derivative of the TGA curve (DTG)

can also be used to identify the temperature of the maximum rate of decomposition.

The final residual mass provides information about the composition of the decomposition

products.

Logical Relationship of Thermal Stability
The thermal stability of metal chromates is influenced by factors such as the ionic radius and

the polarizing power of the metal cation. Generally, for a given group in the periodic table,

thermal stability increases down the group.
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General Trends in Thermal Stability of Metal Salts
Trend Within a Group

Alkali Metals (Group 1)

Alkaline Earth Metals (Group 2)

Generally More Stable

Transition Metals

Variable Stability

Smaller Cation
(e.g., Li⁺, Be²⁺)

Larger Cation
(e.g., Cs⁺, Ba²⁺)

Increasing Thermal Stability

Click to download full resolution via product page

Caption: General trends in the thermal stability of metal chromates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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